Cas no 82460-75-1 (rabdophyllin g)
rabdophyllin g structure
Product Name:rabdophyllin g
CAS No:82460-75-1
MF:C22H30O7
MW:406.469407558441
CID:987811
PubChem ID:158213
Update Time:2025-07-13
rabdophyllin g Chemical and Physical Properties
Names and Identifiers
-
- rabdophyllin g
- Isodonoiol
- Rabdosin C
- (5α)-8-(Acetyloxy)-8,10-deepoxy-13-deoxy-5-hydroxyenmein (ACI)
- 6H-6a,9-Methanobenzo[b]cyclohepta[d]pyran, enmein deriv. (ZCI)
- AKOS040747343
- [11-hydroxy-8-(hydroxymethyl)-7,7-dimethyl-14-methylidene-2,15-dioxo-3-oxatetracyclo[11.2.1.01,10.04,9]hexadecan-9-yl]methyl acetate
- Enmein, 8-(acetyloxy)-8,10-deepoxy-13-deoxy-5-hydroxy-, (5-alpha)-
- DTXSID701002692
- 82460-75-1
- [11-Hydroxy-1-(hydroxymethyl)-2,2-dimethyl-8-methylidene-6,7-dioxodecahydro-6H-6a,9-methanobenzo[b]cyclohepta[d]pyran-11b(1H)-yl]methyl acetate
- (11-hydroxy-8-(hydroxymethyl)-7,7-dimethyl-14-methylidene-2,15-dioxo-3-oxatetracyclo(11.2.1.01,10.04,9)hexadecan-9-yl)methyl acetate
- G88930
- [(1R,4R,8R,9R,10R,11S,13R)-11-Hydroxy-8-(hydroxymethyl)-7,7-dimethyl-14-methylidene-2,15-dioxo-3-oxatetracyclo[11.2.1.0,.0,]hexadecan-9-yl]methyl acetic acid
- ((1R,4R,8R,9R,10R,11S,13R)-11-Hydroxy-8-(hydroxymethyl)-7,7-dimethyl-14-methylidene-2,15-dioxo-3-oxatetracyclo(11.2.1.0,.0,)hexadecan-9-yl)methyl acetic acid
- DA-67090
-
- Inchi: 1S/C22H30O7/c1-11-13-7-14(25)17-21(8-13,18(11)26)19(27)29-16-5-6-20(3,4)15(9-23)22(16,17)10-28-12(2)24/h13-17,23,25H,1,5-10H2,2-4H3
- InChI Key: OCELUFZNLBUKGF-UHFFFAOYSA-N
- SMILES: O=C(C)OCC12C(CO)C(C)(C)CCC1OC(C13CC(CC(C21)O)C(=C)C3=O)=O
Computed Properties
- Exact Mass: 406.19900
- Monoisotopic Mass: 406.19915329g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 29
- Rotatable Bond Count: 4
- Complexity: 786
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 7
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 110Ų
Experimental Properties
- PSA: 110.13000
- LogP: 1.40220
rabdophyllin g Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | R213155-1mg |
Rabdophyllin G |
82460-75-1 | 1mg |
$ 80.00 | 2022-06-03 | ||
| TRC | R213155-2.5mg |
Rabdophyllin G |
82460-75-1 | 2.5mg |
$ 130.00 | 2022-06-03 | ||
| TRC | R213155-5mg |
Rabdophyllin G |
82460-75-1 | 5mg |
$ 155.00 | 2022-06-03 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | I96030-5mg |
rabdophyllin g |
82460-75-1 | 5mg |
¥4372.0 | 2021-09-09 | ||
| A2B Chem LLC | AH49919-5mg |
RABDOPHYLLIN G |
82460-75-1 | ≥98% | 5mg |
$544.00 | 2024-04-19 |
rabdophyllin g Related Literature
-
Yanyun Wang,Huijun Ma,Galong Li,Fei Gao,Mingli Peng,Hai Ming Fan Nanoscale Horiz., 2019,4, 1450-1459
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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